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Compound of Interest

Compound Name: 6-Fluoronaphthalen-2-OL

Cat. No.: B077081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Fluoronaphthalen-2-ol (CAS No: 13101-83-2) is a fluorinated aromatic alcohol used as a

key intermediate in organic synthesis.[1] Its application spans the development of

pharmaceuticals and agrochemicals, where the introduction of a fluorine atom can significantly

alter the biological activity and pharmacokinetic properties of a molecule.[1] This guide provides

a comprehensive overview of the known safety information, handling procedures, and

toxicological data for 6-Fluoronaphthalen-2-ol to ensure its safe use in a laboratory setting.

Chemical and Physical Properties
While detailed experimental data on the physical and chemical properties of 6-
Fluoronaphthalen-2-ol are not extensively available in public literature, the following

information has been compiled from supplier data sheets.
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Property Value Source

CAS Number 13101-83-2 Sigma-Aldrich[2]

Molecular Formula C₁₀H₇FO MySkinRecipes[1]

Molecular Weight 162.16 g/mol
MySkinRecipes[1], Sigma-

Aldrich[2]

Physical Form Solid Sigma-Aldrich

Storage Temperature 2-8°C, dry and sealed
MySkinRecipes[1], Sigma-

Aldrich[2]

Toxicological Data and Hazard Classification
Comprehensive quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%) for 6-Fluoronaphthalen-2-ol are not readily available in the public

domain. However, the compound has been classified according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

Category 3
H335: May cause respiratory

irritation

Source: Sigma-Aldrich[2], PubChem[3]

Summary of Toxicological Effects:
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Acute Oral Toxicity: Classified as harmful if swallowed, indicating that ingestion can lead to

adverse health effects.

Skin Irritation: Causes skin irritation upon direct contact.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no specific data available

to classify 6-Fluoronaphthalen-2-ol regarding its carcinogenic, mutagenic, or reproductive

toxicity potential.

Safety and Handling
Given the hazardous nature of 6-Fluoronaphthalen-2-ol, strict adherence to safety protocols

is mandatory. The following handling procedures are recommended.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.

Eyewash stations and safety showers must be readily accessible in the immediate work

area.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) should be worn.

Respiratory Protection: If working outside a fume hood or if dust/aerosol generation is likely,

a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates should be used.

General Handling Practices:
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Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[1][2]

Experimental Protocols
Detailed experimental protocols specifically for the use of 6-Fluoronaphthalen-2-ol are not

widely published. However, its primary application is as an intermediate in organic synthesis.[1]

Researchers utilizing this compound should adapt standard synthetic chemistry protocols with

the safety precautions outlined in this guide. A general workflow for its use in a synthesis

reaction is depicted below.
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General Experimental Workflow for 6-Fluoronaphthalen-2-ol

Preparation

Reaction

Work-up & Purification

Waste Disposal

Don PPE (Gloves, Goggles, Lab Coat)

Set up Reaction in Fume Hood

Weigh 6-Fluoronaphthalen-2-ol

Add Solvent and Reagents

Heat/Stir as per Protocol

Monitor Reaction Progress (TLC, LC-MS)

Quench Reaction

Extraction

Purification (e.g., Chromatography)

Collect Organic and Aqueous Waste

Dispose of Waste in Labeled Containers
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Emergency Response Protocol for 6-Fluoronaphthalen-2-ol

Personal Exposure
Spill Response

Exposure or Spill Occurs

Skin Contact:
Remove contaminated clothing.

Wash with soap and water for 15 min.

Eye Contact:
Rinse with water for 15 min.

Seek medical attention.

Inhalation:
Move to fresh air.

Seek medical attention.

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.
Evacuate immediate area

Ensure adequate ventilation

Absorb with inert material

Collect in a sealed container for disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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